Cas no 73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine)
73728-70-8 structure
Product Name:1-(2,4,6-trinitrophenyl)methanamine
CAS No:73728-70-8
MF:C7H6N4O6
MW:242.14574098587
CID:1762165
PubChem ID:52322
Update Time:2025-04-21
1-(2,4,6-trinitrophenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,6-trinitrophenyl)methanamine
- (2,4,6-trinitrophenyl)methanamine
- 2,4,6-Trinitrobenzylamine
- 73728-70-8
- BENZYLAMINE, 2,4,6-TRINITRO-
- DTXSID00224047
-
- Inchi: 1S/C7H6N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3,8H2
- InChI Key: JUKFDOUPBXLRHV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1CN)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 242.02873392g/mol
- Monoisotopic Mass: 242.02873392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 164Ų
1-(2,4,6-trinitrophenyl)methanamine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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